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Cat. No.: B1607894
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An In-Depth Technical Guide to 4-Chloro-2,6-dinitrobenzoic Acid

Abstract
This technical guide provides a comprehensive overview of 4-Chloro-2,6-dinitrobenzoic acid
(CAS No. 95192-57-7), a specialized aromatic carboxylic acid. The document is structured to

deliver field-proven insights for researchers, scientists, and professionals in drug development

and chemical synthesis. It delves into the compound's core physicochemical properties,

analyzes its structural and reactivity characteristics, presents a plausible synthetic pathway with

a detailed experimental protocol, discusses potential applications, and outlines rigorous safety

and handling procedures. The guide emphasizes the causal relationships between molecular

structure and chemical behavior, ensuring a deep, practical understanding of this highly

functionalized chemical intermediate.
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4-Chloro-2,6-dinitrobenzoic acid is a distinct chemical entity characterized by a benzoic acid

core functionalized with a chlorine atom and two nitro groups. These substituents profoundly

influence its physical and chemical properties.

1.1. Nomenclature and Identifiers

Systematic IUPAC Name: 4-chloro-2,6-dinitrobenzoic acid[1][2]

CAS Number: 95192-57-7[1][2][3][4]

Molecular Formula: C₇H₃ClN₂O₆[1][3][4]

Molecular Weight: 246.56 g/mol [3][4]

InChI Key: GQWMLRJMEVDSOK-UHFFFAOYSA-N[2]

1.2. Physicochemical Data Summary

The empirical data for this specific isomer is not widely published. The following table

summarizes available data and provides context based on structurally similar compounds.
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Property Value / Observation Source / Rationale

Appearance

Data not available. Expected

to be a pale yellow crystalline

solid.

This inference is based on the

typical appearance of related

nitroaromatic compounds,

such as 4-Chloro-3,5-

dinitrobenzoic acid, which is a

pale-yellow powder.[5]

Melting Point Data not available.

Specific experimental data for

this isomer is not present in the

surveyed literature. For

context, the related 3,5-dinitro

isomer melts between 154-166

°C.

Solubility

Data not available. Expected

to have limited solubility in

water and higher solubility in

polar organic solvents like

ethanol, acetone, and ethyl

acetate.

The carboxylic acid group

imparts some polarity, but the

chlorinated, dinitrated aromatic

ring is largely hydrophobic.

This is a general characteristic

for similar aromatic acids.

Calculated LogP 2.11 [2]

Purity
Commercially available up to

≥95% purity.
[1][2]

Chemical Structure and Reactivity Analysis
The reactivity of 4-Chloro-2,6-dinitrobenzoic acid is dictated by the interplay of its three

functional groups on the benzene ring.

Carboxylic Acid Group (-COOH): This group is acidic and will undergo typical reactions such

as esterification and salt formation. The strong electron-withdrawing effect of the two ortho-

nitro groups significantly increases the acidity of the carboxylic proton compared to benzoic

acid itself. This is because the resulting carboxylate anion is stabilized by the inductive effect

of the nitro groups.
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Nitro Groups (-NO₂): The two nitro groups are powerful electron-withdrawing groups. Their

presence at the C2 and C6 positions (ortho to the carboxylic acid) deactivates the aromatic

ring towards electrophilic substitution. Conversely, they strongly activate the ring for

nucleophilic aromatic substitution (SₙAr), particularly at the C4 position (para to both nitro

groups). The chlorine atom is an excellent leaving group in SₙAr reactions, making this

position highly susceptible to attack by nucleophiles (e.g., amines, alkoxides).

Chlorine Atom (-Cl): While a deactivating group, chlorine is an ortho-, para-director in

electrophilic substitution. However, the overwhelming deactivating effect of the nitro groups

makes further electrophilic substitution highly unlikely. Its primary role in this molecule is to

serve as a leaving group in SₙAr reactions, as described above.

2.1. Stability and Hazardous Reactivity

Under standard laboratory conditions, the compound is stable. However, like many dinitro-

aromatic compounds, it possesses inherent energetic properties.

Thermal Stability: Thermal decomposition can lead to the release of toxic and irritating

gases, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), and

hydrogen chloride (HCl).[6]

Incompatibilities: The compound should be kept away from strong oxidizing agents and

strong bases.[7] Dinitrophenols, a related class of compounds, can react exothermically or

explosively when heated under confinement or mixed with strong reducing agents.[8]

Caution is warranted.

Proposed Synthesis Methodology
A specific, published synthesis for 4-Chloro-2,6-dinitrobenzoic acid is not readily available.

However, a chemically sound and logical pathway can be proposed based on established

organic chemistry principles, proceeding via a dinitrotoluene intermediate. This approach

provides a clear illustration of synthetic strategy.

Logical Framework: The synthesis is envisioned as a two-step process:

Dinitration: Introduction of two nitro groups onto a 4-chlorotoluene precursor.
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Oxidation: Conversion of the methyl group of the resulting 4-chloro-2,6-dinitrotoluene into a

carboxylic acid.

Click to download full resolution via product page

3.1. Experimental Protocol: Oxidation of 4-Chloro-2,6-dinitrotoluene (Representative)

This protocol is adapted from established methods for the oxidation of substituted

alkylbenzenes to carboxylic acids, such as the oxidation of 2,6-dichloro-4-nitro-m-xylene.[9]

Causality and Justification: Potassium permanganate (KMnO₄) is a powerful oxidizing agent

capable of converting an alkyl side chain on an aromatic ring to a carboxylic acid. The

reaction is typically performed in an aqueous basic or neutral solution. The use of pyridine

and water as a solvent system helps to solubilize the organic starting material. The reaction

is heated to ensure a sufficient reaction rate. Acidification in the final step protonates the

carboxylate salt to yield the final carboxylic acid product.

Step-by-Step Methodology:

Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer,

reflux condenser, and thermometer, combine 4-chloro-2,6-dinitrotoluene (1.0 eq), pyridine

(4 parts by weight), and water (4 parts by weight).

Heating: Warm the resulting mixture to 90 °C with vigorous stirring.

Oxidant Addition: Slowly add potassium permanganate (KMnO₄) (approx. 4.0 eq) in

portions over a one-hour period. The exothermic nature of the reaction requires careful,

portion-wise addition to maintain the temperature around 90-95 °C.

Reaction Completion: After the final addition of KMnO₄, heat the mixture to reflux for one

hour to ensure the reaction goes to completion. The disappearance of the purple

permanganate color and the formation of a brown manganese dioxide (MnO₂) precipitate

indicates the progression of the reaction.
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Workup - Filtration: Cool the reaction mixture slightly and filter it while hot through a pad of

celite to remove the MnO₂ precipitate. Wash the filter cake with hot water.

Workup - Extraction: Cool the combined aqueous filtrate to room temperature. Perform a

liquid-liquid extraction with a nonpolar solvent (e.g., chloroform or dichloromethane) to

remove any unreacted starting material or neutral byproducts.

Product Isolation: Cool the aqueous layer in an ice bath to approximately 5 °C. Carefully

acidify the solution with 6 M hydrochloric acid (HCl) until the pH is ~1-2. The 4-chloro-2,6-
dinitrobenzoic acid product should precipitate as a solid.

Purification: Collect the solid product by vacuum filtration, wash with cold water, and dry

under vacuum. The crude product can be further purified by recrystallization from a

suitable solvent system (e.g., ethanol/water).

Applications in Research and Drug Development
While specific applications for the 2,6-dinitro isomer are not widely documented, its structure is

emblematic of a valuable chemical building block. Related isomers, such as 4-chloro-3,5-

dinitrobenzoic acid, are utilized as intermediates in the synthesis of dyes, pharmaceuticals, and

agrochemicals.[5]

4.1. Role as a Synthetic Intermediate

The key to its utility is the activated chlorine at the C4 position. This allows for the strategic

introduction of various nucleophilic moieties via SₙAr reaction. The carboxylic acid and nitro

groups can then be further modified.

The nitro groups can be reduced to amines, which are common functional groups in

pharmaceuticals and can be used for amide bond formation or diazotization reactions.

The carboxylic acid can be converted to esters, amides, or acid chlorides, enabling linkage

to other molecules.

This trifunctional handle makes it a potentially valuable scaffold for building complex molecular

architectures in medicinal chemistry and materials science. For instance, derivatives of chloro-
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benzoic acid have been investigated as potential inhibitors of biological targets like the

TMEM206 ion channel.[10]

Click to download full resolution via product page

Safety and Handling Protocols
Adherence to strict safety protocols is mandatory when handling this compound. The

information is based on data for this specific CAS number and general principles for related

chemical classes.

5.1. GHS Hazard Classification

Pictogram Signal Word Hazard Statement Source

Warning
H302: Harmful if

swallowed.
[2]

5.2. Handling and Personal Protective Equipment (PPE)

This protocol constitutes a self-validating system for minimizing exposure.

Engineering Controls: Work in a well-ventilated area, preferably within a certified chemical

fume hood, to avoid inhalation of dust.[7]

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA 29 CFR 1910.133 or European Standard EN166.[7]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Avoid all skin

contact. Contaminated clothing must not be allowed out of the workplace.[11]

Respiratory Protection: If dust is generated and engineering controls are insufficient, use a

NIOSH/MSHA-approved particulate respirator.
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General Hygiene: Do not eat, drink, or smoke in the work area.[11] Wash hands thoroughly

after handling. Avoid breathing dust.[2]

5.3. First Aid Measures

If Swallowed: Immediately call a POISON CENTER or doctor.[2] Do not induce vomiting.

If on Skin: Take off immediately all contaminated clothing. Rinse skin with plenty of soap and

water.[2] If irritation occurs, seek medical attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Seek immediate medical attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.

5.4. Storage and Disposal

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[7] Store

locked up.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with all local, state, and federal regulations. Avoid release to the environment.

Conclusion
4-Chloro-2,6-dinitrobenzoic acid is a highly functionalized aromatic compound whose

chemical properties are dominated by the strong electron-withdrawing nature of its two nitro

groups. While empirical data on its physical properties are scarce, its structural motifs suggest

significant potential as a versatile intermediate in complex organic synthesis. Its activated

aromatic system is primed for nucleophilic substitution, and the additional functional handles of

the carboxylic acid and nitro groups offer numerous pathways for subsequent chemical

modification. Proper understanding of its reactivity and strict adherence to safety protocols are

paramount for its effective and safe utilization in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing
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